Cas no 1261756-43-7 (3,5-Dichloro-2-(2,4,5-trichlorophenyl)isonicotinic acid)

• Product Name: 3,5-Dichloro-2-(2,4,5-trichlorophenyl)isonicotinic acid
• CAS No: 1261756-43-7
• MF: C₁₂H₄Cl₅NO₂
• MW: 371.430658340454
• CID: 4966111
• Update Time: 2025-05-19

3,5-Dichloro-2-(2,4,5-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(2,4,5-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H4Cl5NO2/c13-5-2-7(15)6(14)1-4(5)11-10(17)9(12(19)20)8(16)3-18-11/h1-3H,(H,19,20)
• InChI Key： XYRYTAFALAPWDV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C(=CN=C1C1C=C(C(=CC=1Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 370.865517 g/mol
• Monoisotopic Mass: 368.868467 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 371.4
• XLogP3: 5.2
• Topological Polar Surface Area: 50.2

Additional information on 3,5-Dichloro-2-(2,4,5-trichlorophenyl)isonicotinic acid

Comprehensive Overview of 3,5-Dichloro-2-(2,4,5-trichlorophenyl)isonicotinic acid (CAS No. 1261756-43-7)

3,5-Dichloro-2-(2,4,5-trichlorophenyl)isonicotinic acid (CAS No. 1261756-43-7) is a specialized chlorinated derivative of isonicotinic acid, garnering significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique polychlorinated aromatic structure, is increasingly studied for its potential applications in enzyme inhibition and molecular targeting. Researchers are particularly interested in its role as a precursor for designing bioactive molecules, given its structural resemblance to known pharmacophores.

The compound's CAS No. 1261756-43-7 serves as a critical identifier in chemical databases, ensuring precise tracking in patent literature and regulatory submissions. Its multi-chlorinated phenyl and pyridine moieties contribute to its distinct physicochemical properties, including lipophilicity and stability under acidic conditions. These traits make it a candidate for drug delivery systems and crop protection formulations, aligning with current trends in sustainable agriculture and precision medicine.

In recent years, the demand for chlorinated heterocycles like 3,5-Dichloro-2-(2,4,5-trichlorophenyl)isonicotinic acid has surged due to their versatility in medicinal chemistry. Searches for "chlorinated isonicotinic acid derivatives" and "CAS 1261756-43-7 applications" reflect growing interest in their antibacterial and antifungal potentials. The compound's mechanism of action, possibly involving protein binding or metabolic interference, is a hot topic in biochemical forums.

From a synthetic perspective, CAS No. 1261756-43-7 is often highlighted in discussions about green chemistry and atom-efficient synthesis. Optimizing its production to minimize hazardous byproducts resonates with the industry's shift toward environmentally friendly protocols. Analytical techniques such as HPLC and mass spectrometry are essential for characterizing its purity, a frequent query among quality control specialists.

The compound's structural complexity also makes it a subject of computational chemistry studies. Molecular modeling of 3,5-Dichloro-2-(2,4,5-trichlorophenyl)isonicotinic acid aids in predicting its binding affinities, a trending subtopic in AI-driven drug discovery. Additionally, its potential as a fluorescence probe or metal chelator is under exploration, addressing search trends like "chlorinated compounds in diagnostics."

Regulatory compliance for CAS 1261756-43-7 remains a priority, with stakeholders seeking data on its ecotoxicology and biodegradability. These aspects are critical for REACH and FDA submissions, frequently searched by regulatory affairs professionals. Furthermore, the compound's stability in aqueous solutions and photodegradation profiles are key parameters for formulation scientists.

In conclusion, 3,5-Dichloro-2-(2,4,5-trichlorophenyl)isonicotinic acid exemplifies the intersection of chemical innovation and applied research. Its multifaceted applications—from pharmaceutical intermediates to agrochemical adjuvants—underscore its relevance in addressing global challenges like antimicrobial resistance and food security. As interest in halogenated compounds continues to rise, this compound stands out as a promising candidate for future breakthroughs.